Cas no 1805209-17-9 (3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid)

• Product Name: 3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid
• CAS No: 1805209-17-9
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4916388
• Update Time: 2025-11-01

3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid

• Inchi： 1S/C7H6F2N2O3/c8-6(9)4-2(10)1-3(12)5(11-4)7(13)14/h1,6,12H,10H2,(H,13,14)
• InChI Key： GFCNVZGMDCWYQE-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(C(=O)O)N=1)O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 0.9
• Topological Polar Surface Area: 96.4

Additional information on 3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid

Comprehensive Overview of 3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid (CAS No. 1805209-17-9)

3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid (CAS No. 1805209-17-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both amino and hydroxy functional groups, along with a difluoromethyl moiety, makes this compound a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting enzymes or receptors where fluorine substitution enhances binding affinity and metabolic stability.

In recent years, the demand for fluorinated pyridine derivatives like 3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid has surged, driven by the growing focus on precision medicine and sustainable agrochemicals. A common question in scientific forums is: "How does fluorination improve the pharmacokinetic properties of drug candidates?" This compound serves as an excellent case study, as the difluoromethyl group is known to modulate lipophilicity and bioavailability, addressing key challenges in modern drug design.

From a synthetic chemistry perspective, CAS No. 1805209-17-9 is often explored for its reactivity in cross-coupling reactions and heterocyclic transformations. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, or other conjugates. This adaptability aligns with the industry's shift toward green chemistry, as researchers seek efficient routes to minimize waste and energy consumption. Notably, the compound's hydroxypyridine core is also investigated for metal-chelating properties, relevant in catalysis and material science.

Another trending topic tied to this compound is its role in AI-driven drug discovery. With machine learning models increasingly used to predict molecular interactions, 3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid has been featured in datasets training algorithms for small-molecule optimization. This intersection of computational and experimental chemistry highlights its relevance in cutting-edge research.

Environmental and regulatory considerations further underscore the importance of this compound. As industries prioritize sustainable fluorochemicals, CAS No. 1805209-17-9 offers a balance between efficacy and environmental safety. Its degradation pathways and ecotoxicological profile are subjects of ongoing studies, particularly in agrochemical formulations where fluorine-containing compounds are scrutinized for persistence.

In summary, 3-Amino-2-(difluoromethyl)-5-hydroxypyridine-6-carboxylic acid represents a multifaceted tool for innovation across pharmaceuticals, agriculture, and materials science. Its structural complexity and functional diversity continue to inspire research into novel applications, making it a compound of enduring interest in both academic and industrial settings.